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Compound of Interest

Compound Name: STL1267

Cat. No.: B10854985

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation, storage, and handling of a
stock solution of STL1267, a potent REV-ERB agonist, using dimethyl sulfoxide (DMSO) as a
solvent. Adherence to these guidelines is crucial for ensuring the integrity of the compound and
the safety of laboratory personnel.

Introduction

STL1267 is a small molecule agonist of the nuclear receptor REV-ERBa with a reported Ki
value of 0.16 pM.[1][2] It is a valuable tool for studying the role of REV-ERB in circadian
rhythms and metabolism. Due to its hydrophobic nature, STL1267 is typically dissolved in an
organic solvent, such as DMSO, to prepare a concentrated stock solution for use in in vitro and
In vivo experiments. Proper preparation and storage of this stock solution are critical for
obtaining accurate and reproducible results.

Materials and Equipment
Reagents

e STL1267 powder (purity >99%)

e Anhydrous/low-moisture Dimethyl Sulfoxide (DMSO), molecular biology grade

Equipment
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e Analytical balance
e Fume hood
o \ortex mixer

e Sonicator (optional, but recommended)

» Sterile, amber or foil-wrapped microcentrifuge tubes or vials

o Calibrated micropipettes and sterile tips

o Personal Protective Equipment (PPE): Butyl rubber gloves, safety goggles, lab coat

Quantitative Data Summary

The following tables provide key quantitative information for STL1267 and recommended

volumes for preparing stock solutions.

Table 1: Properties of STL1267

Property Value Reference
Molecular Weight 322.75 g/mol [1]
Appearance White to off-white solid [1]
Solubility in DMSO 25 mg/mL (77.46 mM) [1112]

Table 2: Preparation of STL1267 Stock Solutions

. . Mass of STL1267 for 1 mL
Desired Concentration

Molar Concentration

of DMSO
10 mM 3.23 mg 10 mM
20 mM 6.46 mg 20 mM
50 mM 16.14 mg 50 mM
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Experimental Protocol

This protocol details the steps for preparing a 10 mM stock solution of STL1267 in DMSO. The

procedure can be scaled accordingly for different desired concentrations.

Safety Precautions

DMSO Handling: DMSO is a combustible liquid that can readily penetrate the skin,
potentially carrying dissolved substances with it.[3][4] Always handle DMSO in a fume hood
while wearing appropriate PPE, including butyl gloves, a lab coat, and safety goggles.[3][5]
[6] Avoid contact with skin and eyes.[6] Keep away from heat and open flames.[4][7]

STL1267 Handling: The toxicological properties of STL1267 may not be fully characterized.
Standard laboratory precautions for handling chemical compounds should be followed.

Stock Solution Preparation

Equilibration: Allow the STL1267 powder and DMSO to equilibrate to room temperature
before opening to prevent moisture condensation. As DMSO is hygroscopic, using a fresh,
unopened bottle is recommended for optimal solubility.[1]

Weighing: In a fume hood, accurately weigh 3.23 mg of STL1267 powder and transfer it to a
sterile, amber microcentrifuge tube.

Solvent Addition: Add 1 mL of anhydrous DMSO to the tube containing the STL1267 powder.

Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes to facilitate
dissolution.

Sonication (Optional but Recommended): If the compound does not fully dissolve, sonicate
the solution for 5-10 minutes in a water bath sonicator.[1] This can aid in the dissolution of
less soluble compounds.

Visual Inspection: Visually inspect the solution to ensure that all the solid has completely
dissolved and the solution is clear.

Aliguoting and Storage
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 Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot
the stock solution into smaller, single-use volumes (e.g., 10-50 pL) in sterile, amber
microcentrifuge tubes.[1]

o Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for
long-term storage (up to 6 months).[1]

Signaling Pathway and Workflow Diagrams

The following diagrams illustrate the known signaling pathway of STL1267 and the
experimental workflow for preparing the stock solution.
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Caption: STL1267 acts as an agonist for REV-ERBQa, leading to the repression of BMALL gene
expression.

Caption: Workflow for the preparation and storage of STL1267 stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Preparation of STL1267 Stock Solution in DMSO: An
Application Note and Protocol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10854985#preparing-stl1267-stock-solution-with-
dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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